Cas no 206559-62-8 (3-Ethoxy-2-hydroxy-B-nitrostyrene)

• Product Name: 3-Ethoxy-2-hydroxy-B-nitrostyrene
• CAS No: 206559-62-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 825227
• Update Time: 2026-04-29

3-Ethoxy-2-hydroxy-B-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-hydroxy-beta-nitrostyrene
• 2-ethoxy-6-(2-nitroethenyl)phenol
• 3-Ethoxy-2-hydroxy-β-nitrostyrene
• 3-Ethoxy-2-hydroxy-?nitrostyrene
• 3-Ethoxy-2-hydroxy-b-nitrostyrene
• 3-Ethoxy-2-hydroxy-B-nitrostyrene

Computed Properties

• Exact Mass: 209.06900

Experimental Properties

• Melting Point: 115-117°C
• PSA: 75.28000
• LogP: 2.56150

3-Ethoxy-2-hydroxy-B-nitrostyrene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Ethoxy-2-hydroxy-B-nitrostyrene

Professional Introduction to 3-Ethoxy-2-hydroxy-B-nitrostyrene (CAS No. 206559-62-8)

3-Ethoxy-2-hydroxy-B-nitrostyrene, with the chemical identifier CAS No. 206559-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its nitro and hydroxyl functional groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The nitro group in 3-Ethoxy-2-hydroxy-B-nitrostyrene contributes to its reactivity, enabling it to participate in a range of chemical transformations that are pivotal for drug development. Specifically, the nitro group can be reduced to an amine, which is a common strategy in medicinal chemistry for the introduction of polar and basic functionalities into molecular structures. This transformation is particularly useful in the synthesis of bioactive compounds that require amine-based side chains for optimal pharmacological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The structural motifs present in 3-Ethoxy-2-hydroxy-B-nitrostyrene make it a promising candidate for the synthesis of potential neuroactive compounds. For instance, studies have demonstrated that derivatives of nitrostyrenes can exhibit properties such as antioxidant and anti-inflammatory effects, which are relevant to the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The hydroxyl group in this compound also plays a crucial role in its chemical behavior. Hydroxyl-functionalized compounds are known to exhibit enhanced solubility in aqueous environments, which is a desirable property for drug formulations intended for oral or parenteral administration. Additionally, the ethoxy group provides an alkylating moiety that can be further modified to introduce additional functional groups or to enhance metabolic stability.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Ethoxy-2-hydroxy-B-nitrostyrene. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline the synthesis process, making it more cost-effective and environmentally sustainable. These improvements have opened up new avenues for its application in industrial-scale drug manufacturing.

The compound's potential applications extend beyond pharmaceuticals into the realm of materials science. For instance, nitrostyrenes have been explored as precursors for the synthesis of liquid crystals and organic semiconductors due to their ability to form ordered molecular assemblies. This property makes 3-Ethoxy-2-hydroxy-B-nitrostyrene a candidate for developing advanced materials with applications in electronics and optoelectronics.

In conclusion, 3-Ethoxy-2-hydroxy-B-nitrostyrene (CAS No. 206559-62-8) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, including the presence of nitro and hydroxyl groups, make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Furthermore, recent advancements in synthetic chemistry have enhanced its accessibility, paving the way for broader industrial utilization.